Cas no 2381-18-2 (Benz[a]anthracen-7-amine)

• Product Name: Benz[a]anthracen-7-amine
• CAS No: 2381-18-2
• MF: C₁₈H₁₃N
• MW: 243.302524328232
• CID: 265752
• PubChem ID: 75422
• Update Time: 2025-04-19

Benz[a]anthracen-7-amine Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracen-7-amine
• 7-Aminobenz[a]anthracene
• 7-Aminobenz[a]anthraceneneat
• benzo[a]anthracen-7-amine
• 7-aminobenz [a]anthracene
• SCHEMBL20053356
• 2381-18-2
• Benz(a)anthracen-7-amine
• 7-Aminobenz(a)anthracene
• DTXSID50178521
• BRN 1820008
• 10-Amino-1,2-benzanthracene

• Inchi： 1S/C18H13N/c19-18-15-8-4-2-6-13(15)11-17-14-7-3-1-5-12(14)9-10-16(17)18/h1-11H,19H2
• InChI Key： MHVNNXIUZUDMDB-UHFFFAOYSA-N
• SMILES： NC1C2C=CC=CC=2C=C2C3C=CC=CC=3C=CC2=1

Computed Properties

• Exact Mass: 243.10489
• Monoisotopic Mass: 243.104799
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 5

Experimental Properties

• Density: 0.8933 (rough estimate)
• Melting Point: 175°C
• Boiling Point: 376.18°C (rough estimate)
• Flash Point: 282.7°C
• Refractive Index: 1.4500 (estimate)
• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives